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Compound of Interest

Compound Name: Quasar 670

Cat. No.: B15977218

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize

photobleaching of the Quasar 670 dye in single-molecule Fluorescence In Situ Hybridization

(smFISH) experiments.

Frequently Asked Questions (FAQs)
Q1: What is photobleaching and why is it a problem for Quasar 670 in smFISH?

Photobleaching is the irreversible photochemical destruction of a fluorescent molecule, or

fluorophore, upon exposure to light.[1][2][3] This process leads to a permanent loss of the

fluorophore's ability to emit light, resulting in a diminished or completely lost fluorescent signal.

In smFISH, where the goal is to detect single RNA molecules, photobleaching can lead to an

underestimation of RNA copy number and a loss of valuable spatial information within the cell.

Quasar 670, a far-red cyanine dye, while beneficial for multiplexing, can be susceptible to

photobleaching, particularly with the long exposure times often required for smFISH imaging.[4]

Q2: What are the main causes of photobleaching for cyanine dyes like Quasar 670?
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The primary cause of photobleaching for most organic fluorophores, including cyanine dyes,

involves the fluorophore transitioning from its excited singlet state to a longer-lived, highly

reactive triplet state.[1][5] In this triplet state, the fluorophore can interact with molecular

oxygen, leading to the formation of reactive oxygen species (ROS).[5] These ROS, such as

singlet oxygen, can then chemically react with and destroy the fluorophore, rendering it non-

fluorescent.[5][6][7]

Q3: What are the general strategies to minimize photobleaching?

There are several key strategies to combat photobleaching in fluorescence microscopy:

Use of Antifade Reagents: Incorporating antifade agents into your imaging buffer is one of

the most effective methods.[8] These reagents work by scavenging oxygen or reducing the

lifetime of the triplet state.[9]

Minimize Exposure to Excitation Light: Only expose your sample to the excitation light when

actively acquiring an image.[10][11] Use the microscope's shutter to block the light path

during focusing on a different field of view or between acquisitions.

Reduce Illumination Intensity: Use the lowest possible laser power or lamp intensity that

provides a sufficient signal-to-noise ratio.[2][8][11]

Optimize Imaging Parameters: Reduce the exposure time per image and increase the

camera gain if necessary.[8] Limiting the number of z-stacks to what is essential for your

analysis can also help.[12]

Choose the Right Imaging System: For smFISH, wide-field microscopy is often preferred

over confocal microscopy, as the latter uses higher intensity lasers that can accelerate

photobleaching.[12]
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Issue Possible Cause Recommended Solution

Rapid signal loss during image

acquisition

High Illumination Intensity: The

excitation light is too strong,

causing rapid photobleaching.

Reduce the laser power or

lamp intensity to the minimum

level required for a good

signal. Use neutral density

filters if available.[8][10]

Prolonged Exposure Time: The

sample is being exposed to the

excitation light for too long.

Decrease the camera

exposure time. If the signal is

too weak, consider increasing

the camera gain. Minimize the

time spent focusing on the

sample under fluorescent

illumination.[8][10]

Ineffective or Absent Antifade

Reagent: The imaging buffer

lacks a proper antifade system,

or the components have

degraded.

Prepare fresh imaging buffer

with an effective antifade

system, such as a GLOX

buffer (see protocols below).

Ensure all components are

stored correctly and are not

expired.[13]

High background fluorescence

that masks the signal

Suboptimal Wash Steps:

Inadequate washing after

hybridization can leave

unbound probes, contributing

to background.

Ensure that the post-

hybridization wash steps are

performed diligently and for the

recommended duration to

remove unbound fluorescent

probes.[12]

Inconsistent signal between

different fields of view

Pre-imaging Photobleaching:

The initial fields of view are

being bleached while

searching for and focusing on

subsequent areas.

Use transmitted light (e.g., DIC

or phase contrast) to locate

and focus on new areas of

interest before switching to

fluorescence imaging for

acquisition.[10]

Quasar 670 signal appears

dimmer than other

Inherent Dye Properties:

Quasar 670 can be inherently

Optimize the imaging

conditions specifically for
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fluorophores dimmer and more prone to

photobleaching compared to

some other dyes like Quasar

570.[4]

Quasar 670. Consider using a

filter set that is highly

optimized for its excitation and

emission spectra. When

multiplexing, image the more

photolabile dyes first.[12]

Antifade Reagents for Quasar 670 in smFISH
While many commercial antifade mounting media are available, preparing a fresh imaging

buffer with an oxygen scavenging system is highly effective for smFISH. The "GLOX" buffer is a

commonly used and effective option.
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Antifade System Components
Mechanism of
Action

Notes

GLOX (Glucose

Oxidase/Catalase)

Glucose, Glucose

Oxidase, Catalase

Glucose oxidase

catalyzes the reaction

between glucose and

oxygen, thereby

depleting oxygen from

the buffer.[13]

Catalase then breaks

down the hydrogen

peroxide byproduct.

This removal of

oxygen minimizes the

formation of damaging

reactive oxygen

species.

Highly effective for

live-cell and fixed-cell

imaging. The

enzymes have a

limited lifespan, so the

final buffer should be

prepared fresh before

each imaging session.

[14]

Trolox

(6-hydroxy-2,5,7,8-

tetramethylchroman-

2-carboxylic acid)

A vitamin E analog

that acts as a potent

antioxidant and triplet

state quencher.[9] It

reduces the lifetime of

the reactive triplet

state, returning the

fluorophore to its

ground state before it

can be

photobleached.[9]

Can be used in

combination with an

oxygen scavenging

system. It is cell-

permeable and has

low cytotoxicity,

making it suitable for

live-cell imaging as

well.[15]
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n-Propyl Gallate

(NPG)
n-Propyl gallate

A widely used antifade

agent that is

particularly effective

for preserving the

fluorescence of

various dyes.[16][17]

It is thought to act as

a free radical

scavenger.

Can be less effective

than GLOX systems

for single-molecule

imaging. The optimal

concentration may

need to be determined

empirically.[16]

DABCO

(1,4-

diazabicyclo[2.2.2]oct

ane)

Another commonly

used antifade reagent

that functions as a

free radical

scavenger.

Generally considered

less effective than p-

phenylenediamine

(which is not

recommended for

cyanine dyes) but is

also less toxic.

Experimental Protocols
Protocol 1: Preparation of GLOX Imaging Buffer

This buffer is designed to minimize photobleaching by removing molecular oxygen from the

imaging medium.

Materials:

Nuclease-free water

20x Saline-Sodium Citrate (SSC) buffer

1 M Tris-HCl, pH 8.0

10% (w/v) D-glucose solution (filter-sterilized)

Glucose Oxidase (e.g., Sigma G2133)

Catalase (e.g., Sigma C3515)
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Procedure:

Prepare the GLOX Buffer Base (without enzymes): In a 1.5 mL microcentrifuge tube,

combine the following:

850 µL Nuclease-free water

100 µL 20x SSC

40 µL 10% Glucose

10 µL 1 M Tris-HCl, pH 8.0

Prepare the Final GLOX Imaging Buffer (with enzymes): This should be done immediately

before starting your imaging session.

To 100 µL of the GLOX Buffer Base, add:

1 µL Glucose Oxidase solution (stock at ~3.7 mg/mL)

1 µL Catalase solution (stock at ~2-5 mg/mL)

Mix gently by flicking the tube. Do not vortex vigorously as it can denature the enzymes.

Use the buffer immediately. The oxygen scavenging activity will begin as soon as the

enzymes are added.

Protocol 2: smFISH Imaging Workflow to Minimize Photobleaching

This workflow outlines the key steps to consider during image acquisition.

Sample Preparation: Mount your coverslip with the smFISH-labeled cells onto a microscope

slide using a small volume of the freshly prepared GLOX imaging buffer. Seal the coverslip

with nail polish or a suitable sealant to prevent buffer evaporation and re-oxygenation.

Microscope Setup:
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Use a wide-field fluorescence microscope equipped with a sensitive camera (EMCCD or

sCMOS).

Ensure the appropriate filter cubes for Quasar 670 are in place.

Start with the lowest possible illumination intensity.

Locating Cells: Use transmitted light (DIC or phase contrast) to find and focus on the desired

field of view. This prevents unnecessary photobleaching of your target cells and surrounding

areas.

Image Acquisition:

Switch to the fluorescence channel for Quasar 670.

Set the camera exposure time to the minimum that allows for clear spot detection. An

initial time of 500ms to 1s is a reasonable starting point.

Acquire a z-stack that covers the entire volume of the cells.

If multiplexing with other dyes, image in descending order of wavelength (e.g., Quasar
670, then a yellow-orange dye, then a green dye, and finally DAPI).[12]

Close the shutter immediately after acquiring the image for the current field of view.

Move to the Next Field of View: Switch back to transmitted light to locate the next area of

interest and repeat the acquisition process.

Visualizations
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Caption: Simplified Jablonski diagram illustrating the photobleaching pathway of a fluorophore.
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Caption: Recommended smFISH imaging workflow to minimize photobleaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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